Cas no 1639969-42-8 (Isoquinolin-1-ylmagnesium chloride)

• Product name: Isoquinolin-1-ylmagnesium chloride
• CAS No: 1639969-42-8
• MF: C₉H₆ClMgN
• MW: 187.908641338348
• CID: 6016883
• PubChem ID: 57776266

Isoquinolin-1-ylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• Isoquinolin-1-ylmagnesium chloride
• isoquinolin-1-ylmagnesium chloride, 0.25 M in THF
• MFCD20040545
• isoquinolin-1-ylmagnesium chloride, 0.25 M in 2-MeTHF
• 1639969-42-8
• magnesium;1H-isoquinolin-1-ide;chloride

• Inchi： 1S/C9H6N.ClH.Mg/c1-2-4-9-7-10-6-5-8(9)3-1;;/h1-6H;1H;/q;;+1/p-1
• InChI Key： JLUMTKYBWJPJKL-UHFFFAOYSA-M
• SMILES： [Mg](C1=NC=CC2C=CC=CC1=2)Cl

Computed Properties

• Exact Mass: 187.0039186g/mol
• Monoisotopic Mass: 187.0039186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų

Additional information on Isoquinolin-1-ylmagnesium chloride

Recent Advances in Isoquinolin-1-ylmagnesium Chloride (CAS: 1639969-42-8) Research: A Comprehensive Review

Isoquinolin-1-ylmagnesium chloride (CAS: 1639969-42-8) has emerged as a pivotal reagent in the field of chemical biology and pharmaceutical research. This organomagnesium compound, characterized by its isoquinoline backbone, has garnered significant attention due to its versatile applications in organic synthesis, medicinal chemistry, and drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and oncological disorders. This research brief aims to synthesize the latest findings on Isoquinolin-1-ylmagnesium chloride, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

The synthesis and application of Isoquinolin-1-ylmagnesium chloride have been extensively explored in recent literature. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating Grignard reactions for the construction of complex heterocyclic scaffolds. The study revealed that the reagent exhibits exceptional reactivity under mild conditions, enabling the formation of carbon-carbon bonds with high regioselectivity. Furthermore, its compatibility with a wide range of functional groups makes it a valuable tool for the modular assembly of pharmacophores. These findings underscore its potential in streamlining the synthesis of drug candidates, particularly those requiring intricate molecular architectures.

In addition to its synthetic utility, Isoquinolin-1-ylmagnesium chloride has been investigated for its role in modulating biological pathways. A groundbreaking 2022 study in ACS Chemical Biology reported that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. The researchers employed a combination of in vitro assays and computational modeling to elucidate the binding interactions between Isoquinolin-1-ylmagnesium chloride derivatives and their target proteins. Their results indicated that the compound's magnesium center plays a critical role in coordinating with active-site residues, thereby enhancing inhibitory potency. This mechanistic insight opens new avenues for the design of enzyme-targeted therapeutics.

The therapeutic potential of Isoquinolin-1-ylmagnesium chloride extends beyond enzyme inhibition. Recent preclinical studies have explored its application in oncology, particularly in the context of metal-based therapeutics. A 2023 publication in Chemical Science highlighted the compound's ability to act as a precursor for the development of magnesium-containing anticancer agents. The study demonstrated that these agents exhibit selective cytotoxicity toward cancer cells while sparing healthy tissues, a property attributed to the unique redox chemistry of the isoquinoline-magnesium complex. These findings position Isoquinolin-1-ylmagnesium chloride as a promising candidate for next-generation metal-based therapies.

Despite these advancements, challenges remain in the large-scale production and application of Isoquinolin-1-ylmagnesium chloride. A 2023 review in Organic Process Research & Development identified stability issues and sensitivity to moisture as key limitations. However, innovative strategies such as the use of protective ligands and advanced purification techniques have shown promise in mitigating these challenges. The review also emphasized the need for further optimization of reaction conditions to enhance yield and reproducibility, particularly for industrial-scale applications.

In conclusion, Isoquinolin-1-ylmagnesium chloride (CAS: 1639969-42-8) represents a versatile and valuable reagent in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to therapeutic development, with recent studies underscoring its potential in drug discovery and disease treatment. Future research should focus on addressing scalability challenges and exploring novel derivatives to unlock its full potential. As the field continues to evolve, Isoquinolin-1-ylmagnesium chloride is poised to play an increasingly prominent role in advancing both chemical and biomedical sciences.